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Compound of Interest

Compound Name: ACTH (1-13)

Cat. No.: B8118511

For researchers, scientists, and professionals in drug development, ensuring the safe and
proper disposal of synthetic peptides like ACTH (1-13) is a critical component of laboratory
safety and regulatory compliance. This guide provides a clear, step-by-step framework for the

handling and disposal of ACTH (1-13), ensuring minimal environmental impact and adherence
to safety protocols.

Handling and Storage Summary

Proper handling and storage are precursors to safe disposal. Below is a summary of key
guantitative data and recommendations for ACTH (1-13).
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Parameter

Recommendation

Source

Storage of Lyophilized Powder

Store at -20°C. Protect from
light as the product is
hygroscopic. Guaranteed for
one year from the date of

shipment.[1]

[1]

Storage of Reconstituted

Solution

Following reconstitution,
aliquot and store at -20°C. It is
not recommended to store the
agueous solution for more than
one day.[1][2]

[1](2]

Solubility in Aqueous Buffers

The solubility in PBS (pH 7.2)
is approximately 10 mg/ml.[2]

[2]

Solubility in Organic Solvents

Soluble in DMSO (approx. 10
mg/ml) and dimethyl
formamide (approx. 0.2
mg/ml). Slightly soluble in
ethanol.[2]

[2]

Pre-Disposal Safety Precautions

Before initiating the disposal process, it is imperative to consult the material's Safety Data
Sheet (SDS). ACTH (1-13) should be considered hazardous until further information is
available.[2] Always wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and eye protection.[3] Work in a well-ventilated area, such as a fume hood, to avoid

inhalation of any dust or aerosols.[3]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of ACTH (1-13)

waste. This protocol is based on general best practices for peptide and chemical waste

disposal in a laboratory setting.

e Segregation of Waste:
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o Do not mix ACTH (1-13) waste with other chemical waste streams unless compatibility

has been confirmed.

o Separate solid waste (e.g., contaminated vials, tips, and gloves) from liquid waste (e.g.,

unused solutions).

« Inactivation of Liquid Waste (Recommended):

o For aqueous solutions of ACTH (1-13), chemical inactivation is a recommended practice
before disposal. A common method for peptide inactivation is treatment with a 10% bleach

solution.
o Methodology:
1. In a designated chemical waste container, add the liquid ACTH (1-13) waste.

2. Slowly add a 10% bleach solution to the waste container to achieve a final bleach

concentration of at least 1%.

3. Allow the mixture to sit for a minimum of 30 minutes to ensure complete inactivation of

the peptide.

4. Neutralize the bleach solution with a suitable quenching agent, such as sodium
thiosulfate, before final disposal.

e Containment and Labeling:

o Use appropriate, leak-proof, and chemically compatible containers for all ACTH (1-13)

waste.

o Clearly label the waste container with "Hazardous Waste" and list the contents, including
"ACTH (1-13) waste" and any inactivating agents used.

» Final Disposal:

o Adhered or collected material should be promptly disposed of in accordance with

institutional and local environmental regulations.[4]
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o Never dispose of ACTH (1-13) waste down the drain.[5]

o Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) department.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the ACTH (1-13) disposal procedure.
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Caption: Workflow for the proper disposal of ACTH (1-13) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8118511?utm_src=pdf-custom-synthesis
https://abbiotec.com/peptides/acth-1-13-peptide
https://cdn.caymanchem.com/cdn/insert/27150.pdf
https://www.polypeptide.com/wp-content/uploads/2018/09/ACTH-MSDS-below-15.pdf
https://www.chemicalbook.com/msds/acth-1-13.pdf
https://cdp.dhs.gov/shared/se/courses/default/AWR-358%20dL%20040921/groups/157.html
https://www.benchchem.com/product/b8118511#acth-1-13-proper-disposal-procedures
https://www.benchchem.com/product/b8118511#acth-1-13-proper-disposal-procedures
https://www.benchchem.com/product/b8118511#acth-1-13-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8118511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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